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Compound of Interest

Compound Name: Acrylic anhydride

Cat. No.: B7721705 Get Quote

An In-depth Technical Guide to Acrylic
Anhydride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of acrylic anhydride, a highly

reactive reagent used in various fields of chemical synthesis. This document details its

chemical structure, properties, synthesis, and reactivity, with a focus on practical applications

for research and development.

Chemical Structure and Identification
Acrylic anhydride, also known as 2-propenoic acid anhydride, is the acid anhydride of acrylic

acid. It is a symmetrical anhydride characterized by two vinyl groups conjugated to carbonyl

centers.

Chemical Formula: C₆H₆O₃

Molecular Weight: 126.11 g/mol

CAS Number: 2051-76-5

SMILES: O=C(C=C)OC(=O)C=C
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InChI Key: ARJOQCYCJMAIFR-UHFFFAOYSA-N

Structure:

Physicochemical Properties
Acrylic anhydride is a colorless to pale yellow liquid with a pungent odor. It is typically

stabilized with inhibitors such as 4-methoxyphenol (MEHQ) to prevent spontaneous

polymerization.

Property Value Reference

Appearance Colorless to pale yellow liquid

Purity >95.0% (GC)

Boiling Point 203.8 °C at 760 mmHg

Density 1.065 g/cm³

Refractive Index (n²⁰/D) 1.444

Flash Point 72 °C (161.6 °F)

Storage Temperature 2-8 °C

Solubility

Soluble in organic solvents

(acetone, ether). Limited

solubility in water.

Synthesis of Acrylic Anhydride
Several methods for the synthesis of acrylic anhydride have been reported. Below is a

detailed protocol based on the reaction of acryloyl chloride with acrylic acid.

Experimental Protocol: Synthesis from Acryloyl Chloride and Acrylic Acid

This procedure provides acrylic anhydride in a 70-80% yield.

Materials:
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Acryloyl chloride (2.7 g, 30 mmol)

Acrylic acid (2.0 g, 30 mmol)

Triethylamine (2.8 g, 30 mmol)

Tetrahydrofuran (THF), anhydrous (50 mL)

Dichloromethane (CH₂Cl₂) (25 mL)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To an ice-cooled solution of acrylic acid and triethylamine in THF (50 mL), add acryloyl

chloride (2.7 g, 30 mmol) dropwise over 5 minutes.

Allow the solution to warm to room temperature and stir for 16 hours.

A precipitate of triethylammonium chloride (NH₄⁺Cl⁻) will form. Collect this precipitate by

filtration through a fritted glass filter.

Remove the solvent from the filtrate by rotary evaporation.

Dissolve the residue in dichloromethane (25 mL).

Wash the organic solution twice with a dilute aqueous NaHCO₃ solution (50 mL each) and

once with brine (50 mL).

Dry the organic layer over anhydrous Na₂SO₄.

Filter the solution and remove the solvent by rotary evaporation to yield acrylic anhydride
as a light yellow liquid (approx. 2.8 g, 80% yield). The product can often be used without

further purification.
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Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of acrylic anhydride.

Spectroscopic Data Description

¹H NMR (CDCl₃)
δ 6.04 (m, =CH trans to CO), δ 6.14 (m, =CH

gem to CO), δ 6.50 (d, =CH cis to CO).

¹³C NMR (CDCl₃) δ 127.4 (=CH), δ 134.7 (=CH₂), δ 161.2 (C=O).

Infrared (IR)

Characteristic strong C=O stretching bands for

an acid anhydride are expected around 1820

cm⁻¹ (asymmetric stretch) and 1760 cm⁻¹

(symmetric stretch). A C=C stretching band is

expected around 1635 cm⁻¹.

Reactivity and Applications
Acrylic anhydride is a powerful acylating agent and a monomer for specialty polymers. Its

primary use is in the preparation of acrylate and acrylamide monomers. It readily participates in

nucleophilic acyl substitution reactions with alcohols and amines.

Logical Workflow: Synthesis and Use of Acrylic Anhydride
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Synthesis of Acrylic Anhydride

Application Example: Acylation

Acrylic Acid + Acryloyl Chloride

Reaction in THF
with Triethylamine

Aqueous Workup
& Purification

Acrylic Anhydride

Nucleophilic Acyl Substitution

Acylating Agent

Alcohol (R-OH)
or Amine (R-NH₂)

Acrylate Ester
or Acrylamide

Click to download full resolution via product page

Caption: Workflow from synthesis to application of acrylic anhydride.

Reaction Mechanism: Base-Catalyzed Acylation of an Alcohol

Caption: Mechanism of alcohol acylation using acrylic anhydride.
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Safety and Handling
Acrylic anhydride is a combustible and corrosive liquid that is irritating to the skin, eyes, and

respiratory system.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H317 (May

cause an allergic skin reaction), H319 (Causes serious eye irritation), H335 (May cause

respiratory irritation).

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Keep away from

heat, sparks, and open flames. Avoid contact with moisture as it can hydrolyze to acrylic

acid.

Storage: Store in a cool, dry place (2-8°C) in a tightly sealed, corrosion-resistant container.

The product is typically stabilized with an inhibitor; check the product label for details.

Disposal: Dispose of contents/container to an approved waste disposal plant.

To cite this document: BenchChem. [acrylic anhydride structural formula and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721705#acrylic-anhydride-structural-formula-and-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7721705?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

